Cas no 1111849-98-9 (6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine)

• Product Name: 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine
• CAS No: 1111849-98-9
• MF: C₁₂H₁₁ClFN₃
• MW: 251.687244653702
• CID: 5734065
• PubChem ID: 62481516
• Update Time: 2025-10-28

6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine Chemical and Physical Properties

Names and Identifiers

• AKOS011770180
• 6-chloro-N-[(2-fluorophenyl)methyl]-2-methylpyrimidin-4-amine
• 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine
• F1967-4662
• 1111849-98-9

• Inchi： 1S/C12H11ClFN3/c1-8-16-11(13)6-12(17-8)15-7-9-4-2-3-5-10(9)14/h2-6H,7H2,1H3,(H,15,16,17)
• InChI Key： OBQWYNPZLVGLTR-UHFFFAOYSA-N
• SMILES： ClC1=CC(=NC(C)=N1)NCC1C=CC=CC=1F

Computed Properties

• Exact Mass: 251.0625532g/mol
• Monoisotopic Mass: 251.0625532g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 37.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzylamines

Additional information on 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine

Introduction to 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine (CAS No. 1111849-98-9)

6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine, with the chemical formula C₁₂H₁₂ClFN₃, is a significant compound in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its versatile applications in drug development and its potential in addressing various therapeutic challenges. The molecular structure of 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine features a pyrimidine core, which is a common scaffold in many bioactive molecules. The presence of both chloro and fluoro substituents enhances its pharmacological properties, making it a valuable candidate for further investigation.

The synthesis of 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine involves a series of well-established organic reactions, including nucleophilic substitution and condensation processes. The chloro group at the 6-position and the fluoro group at the 2-position of the benzyl moiety contribute to its unique reactivity and binding affinity. This compound has been extensively studied for its role in developing novel therapeutic agents, particularly in the treatment of infectious diseases and cancer.

In recent years, 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine has been explored as a key intermediate in the synthesis of antiviral and anticancer drugs. Its pyrimidine core is structurally similar to several known pharmacophores, which have demonstrated efficacy in clinical trials. The fluorine atom, in particular, is known for its ability to enhance metabolic stability and binding affinity, making it an attractive feature for drug design.

The use of computational methods has been instrumental in understanding the pharmacokinetic properties of 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine. Molecular docking studies have revealed its potential interaction with various biological targets, including enzymes and receptors involved in disease pathways. These studies have provided valuable insights into its mechanism of action and have guided the development of more effective derivatives.

One of the most promising applications of 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine is in the treatment of viral infections. Recent research has shown that it can inhibit the replication of certain viruses by interfering with critical enzymatic processes. This has opened up new avenues for developing antiviral drugs that are less susceptible to resistance mechanisms. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating neurological disorders associated with viral infections.

The compound's potential in oncology is also noteworthy. Studies have indicated that 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine can induce apoptosis in cancer cells by modulating key signaling pathways. Its ability to selectively target cancer cells while sparing healthy tissues makes it an attractive option for developing targeted therapies. Further preclinical studies are underway to evaluate its efficacy and safety profile in various cancer models.

The synthesis and optimization of derivatives of 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine continue to be an active area of research. Chemists are exploring different functional groups and structural modifications to enhance its bioactivity and reduce potential side effects. Advances in synthetic methodologies have enabled the efficient preparation of complex derivatives, which can be tailored for specific therapeutic applications.

The role of CAS No. 1111849-98-9 as a reference compound cannot be overstated. Its unique chemical properties make it a valuable tool for researchers studying drug design and development. The availability of high-purity samples ensures that experiments can be conducted with confidence, leading to more reliable and reproducible results.

In conclusion, 6-chloro-N-(2-fluorobenzyl)-2-methylpyrimidin-4-amine represents a significant advancement in pharmaceutical chemistry. Its versatile applications in antiviral and anticancer drug development, coupled with its well-documented synthetic pathways, make it a cornerstone compound in modern medicinal chemistry. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in addressing some of the most pressing healthcare challenges.